Cas no 2034409-66-8 (methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate)

• Product Name: methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate
• CAS No: 2034409-66-8
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5376205
• Update Time: 2025-11-01

methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• DIJFKEFHYDNXJF-UHFFFAOYSA-N
• methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate

• Inchi： 1S/C18H22N2O4S2/c1-24-17(21)20-15-4-6-16(7-5-15)26(22,23)19-13-18(9-2-3-10-18)14-8-11-25-12-14/h4-8,11-12,19H,2-3,9-10,13H2,1H3,(H,20,21)
• InChI Key： DIJFKEFHYDNXJF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(NCC2(C3C=CSC=3)CCCC2)(=O)=O)C=C1

Additional information on methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate

Professional Introduction to Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate (CAS No. 2034409-66-8)

Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate, with the CAS number 2034409-66-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its sulfamoyl and carbamate functional groups, as well as its cyclopentyl and thiophenyl moieties, positions it as a promising candidate for further exploration in drug discovery.

The< b>Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate molecule is synthesized through a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The presence of the sulfamoyl group, which is known for its role in enhancing binding affinity and selectivity, makes this compound particularly interesting for medicinal chemists. Additionally, the thiophenyl ring, a common feature in many bioactive molecules, contributes to the compound's overall pharmacological profile.

In recent years, there has been a surge in research focused on identifying novel compounds that can modulate biological pathways associated with various diseases. The< b>Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate (CAS No. 2034409-66-8) has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes by binding to their active sites and disrupting their function.

The cyclopentyl moiety in the structure of< b>Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate is particularly noteworthy, as it can influence the conformational flexibility of the molecule. This flexibility is crucial for ensuring that the compound can effectively interact with biological targets. Furthermore, the thiophenyl ring not only contributes to the compound's solubility but also enhances its ability to cross biological membranes, which is essential for its absorption and distribution within the body.

One of the most exciting aspects of< b>Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate is its potential as a lead compound for drug development. Researchers are exploring various derivatives of this molecule to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are part of a broader trend in drug discovery where computational methods and high-throughput screening are being used to accelerate the identification of promising candidates.

The sulfamoyl group in< b>Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate is particularly interesting because it can form hydrogen bonds with various biological targets. This property makes it an excellent scaffold for designing molecules that can interact with proteins and enzymes in a highly specific manner. In fact, sulfamoyl-containing compounds have a long history of success in drug development, with several FDA-approved drugs featuring this moiety.

The synthesis of< b>Methyl N-[4-({[1-(thiophen-3-yl)cyclopentyl]methyl}sulfamoyl)phenyl]carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These techniques allow chemists to form carbon-carbon bonds efficiently and selectively, which is crucial for creating structurally diverse compounds.

In conclusion, Methyl N-[4-{([1-(thiophen-3-yl)cyclopentyl]methyl)sulfamoyl)phenyl}carbamate (CAS No.2034409-66-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research and development. As scientists continue to explore its potential applications in drug discovery, we can expect to see more innovative approaches being developed to harness its therapeutic benefits.